(2R)-4-Methoxy-2,3,3-trimethylbutan-1-amine

• IUPAC Name: (2R)-4-methoxy-2,3,3-trimethylbutan-1-amine
• InChI: InChI=1S/C8H19NO/c1-7(5-9)8(2,3)6-10-4/h7H,5-6,9H2,1-4H3/t7-/m0/s1
• InChI Key: QKGXZFNMTSZJEB-ZETCQYMHSA-N
• Canonical SMILES: CC(CN)C(C)(C)COC
• Isomeric SMILES: C[C@@H](CN)C(C)(C)COC
• Molecular Formula: C8H19NO
• Molecular Weight: 145.24 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding how the compound is made. This could involve a variety of chemical reactions, starting from simple precursors. The yield, purity, and efficiency of the synthesis process are also important factors to consider.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule and the types of bonds (single, double, triple) between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used for this purpose.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This could include reactions with other compounds under various conditions, its reactivity, and the products formed during these reactions.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility in various solvents, and reactivity with common reagents.

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve understanding how the compound interacts with biological molecules, the changes it induces in cells, and its overall effect on the organism.

Safety and Hazards

The safety and hazards associated with the compound are extremely important. This could include toxicity data, environmental impact, handling precautions, and disposal methods.

Future Directions

Future directions could involve potential applications of the compound, areas of research that could be explored, and improvements that could be made in its synthesis or use.